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Compound of Interest

Compound Name: Prionanthoside

Cat. No.: B12306401 Get Quote

Prionanthoside is a naturally occurring chemical compound classified as a coumarin. It is

found in certain plant species, notably within the genus Viola, including Viola yedoensis and

Viola prionantha. While the broader pharmacological activities of extracts from these plants

have been studied, specific research detailing the therapeutic potential, mechanism of action,

and quantitative data for Prionanthoside as an isolated agent is not extensively available in

publicly accessible scientific literature.

Chemical Identity
Compound Type: Coumarin

CAS Number: 161842-81-5

Molecular Formula: C₁₇H₁₈O₁₀

Natural Sources
Prionanthoside has been identified as a constituent of the following plants:

Viola yedoensis: A perennial herb used in traditional medicine, particularly in China, for its

purported anti-inflammatory and detoxifying properties.[1][2]

Viola prionantha: Another species of the Viola genus from which Prionanthoside has been

isolated.[1]
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Current State of Research
Plants belonging to the Viola genus are known to possess a range of pharmacological

activities, including antibacterial, antiviral, antioxidant, and anti-inflammatory effects.[1] These

therapeutic properties are attributed to the diverse phytochemicals they contain, such as

flavonoids and coumarins.[1] Prionanthoside is one of the coumarins identified in these plants.

However, dedicated studies focusing specifically on the biological activities of Prionanthoside
are scarce. The available literature primarily mentions this compound as part of the chemical

profile of Viola species. Consequently, there is a lack of specific data on its potential

therapeutic applications, underlying mechanisms of action, and associated experimental

protocols.

Limitations in a Therapeutic Context
Due to the limited specific research on Prionanthoside, the following information, which is

crucial for evaluating its potential as a therapeutic agent, is not currently available:

Quantitative Efficacy Data: Information such as IC50 or EC50 values, which quantify the

concentration of a substance required for a specific biological effect, has not been reported

for Prionanthoside.

Mechanism of Action: The specific signaling pathways that Prionanthoside may modulate

have not been elucidated.

Detailed Experimental Protocols: Standardized methods for in vitro or in vivo studies

involving Prionanthoside have not been published.

Future Research Directions
To explore the potential of Prionanthoside as a therapeutic agent, future research should

focus on:

Isolation and Purification: Developing efficient methods for isolating pure Prionanthoside
from its natural sources.
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In Vitro Bioassays: Screening Prionanthoside for a range of biological activities, such as

anti-inflammatory, antioxidant, antiviral, and antitumor effects, to identify its potential

therapeutic areas.

Mechanism of Action Studies: Investigating the molecular targets and signaling pathways

affected by Prionanthoside to understand how it exerts its biological effects.

In Vivo Studies: Evaluating the efficacy and safety of Prionanthoside in animal models of

relevant diseases.

Below is a conceptual workflow for future research on Prionanthoside, represented as a

diagram.
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Phase 1: Discovery and Characterization

Phase 2: Preclinical Research (In Vitro)

Phase 3: Preclinical Research (In Vivo)

Isolation of Prionanthoside from Viola sp.

Structural Elucidation

Purity Analysis

Biological Activity Screening

Dose-Response Studies

Mechanism of Action Studies

Pharmacokinetic Studies

Efficacy in Animal Models

Toxicology Studies

Clinical Trials
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Conceptual Research Workflow for Prionanthoside.
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In conclusion, while Prionanthoside is a known natural product, its potential as a therapeutic

agent remains largely unexplored. The information required to develop detailed application

notes and protocols is not available at this time, pending further dedicated scientific

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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